Cas no 14144-36-6 (Propanoic acid,3-ethoxy-, pentyl ester)
14144-36-6 structure
Product Name:Propanoic acid,3-ethoxy-, pentyl ester
CAS No:14144-36-6
MF:C10H20O3
MW:188.264003753662
CID:215346
PubChem ID:346684
Update Time:2025-04-19
Propanoic acid,3-ethoxy-, pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-ethoxy-, pentyl ester
- pentyl 3-ethoxypropanoate
- 3-Aethoxy-propionsaeure-pentylester
- 3-ethoxy-propionic acid pentyl ester
- AC1L85JS
- AG-D-82526
- CTK4C2636
- NSC404976
- Propionicacid, 3-ethoxy-, pentyl ester (8CI)
- SCHEMBL20210503
- 3-ethoxy-propanoic acid pentyl ester
- 14144-36-6
- NSC-404976
- DTXSID50323837
-
- Inchi: 1S/C10H20O3/c1-3-5-6-8-13-10(11)7-9-12-4-2/h3-9H2,1-2H3
- InChI Key: LECMFIIQEQTPNP-UHFFFAOYSA-N
- SMILES: O(C(CCOCC)=O)CCCCC
Computed Properties
- Exact Mass: 188.1413
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.0190 (rough estimate)
- Boiling Point: 263.28°C (rough estimate)
- Refractive Index: 1.4300 (estimate)
- PSA: 35.53
Propanoic acid,3-ethoxy-, pentyl ester Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
14144-36-6 (Propanoic acid,3-ethoxy-, pentyl ester) Related Products
- 2216-81-1(Propanoic acid, heptylester)
- 1190-39-2(Dibutyl malonate)
- 16958-88-6(Propanedioic acid,1,3-dioctyl ester)
- 2445-76-3(hexyl propionate)
- 17373-84-1(Butyl ethyl malonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk